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Compound of Interest

Compound Name: 2-Chloropyrimidine-4-carboxamide

Cat. No.: B1347304

This document provides a detailed overview of the chemical properties, structure, and
applications of Maleic Anhydride, tailored for researchers, scientists, and drug development
professionals.

Chemical Identity and Structure

Maleic Anhydride is an organic compound with the chemical formula CsH203.[1] It is the acid
anhydride of maleic acid. In its pure form, it exists as colorless needles or white lumps with a
pungent, acrid odor.[1][2]

Structure:

The molecule features a cyclic structure containing a five-membered ring with two carbonyl
groups and a carbon-carbon double bond.

Molecular Identifiers:
e SMILES: O=C10C(=0)C=C1
e InChl: 1S/C4H203/c5-3-1-2-4(6)7-3/h1-2H

e InChl Key: FPYJFEHAWHCUMM-UHFFFAOYSA-N

Physicochemical Properties
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A summary of the key physicochemical properties of Maleic Anhydride is presented in the table
below for easy reference.

Property Value Reference
Molecular Weight 98.06 g/mol [3]

Melting Point 51-56 °C [1]

Boiling Point 200 °C [1]

Density 1.48 g/cm3 at 20 °C [1112]
Vapor Pressure 0.16 mmHg at 20 °C [1]

Flash Point 103 °C [2][3]
Autoignition Temperature 477 °C [2]

o Reacts exothermically with
Water Solubility o (2]
water to form maleic acid

log Pow -2.61 [2]

Experimental Data and Protocols

Spectroscopic Data:

While specific spectra were not retrieved in the search, typical analytical methods for the
characterization of Maleic Anhydride would include:

 Infrared (IR) Spectroscopy: To identify the characteristic C=0 stretching vibrations of the
anhydride group (typically two bands around 1850 and 1780 cm~1) and the C=C stretching of
the double bond.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: A single peak in the olefinic region (around 7.0 ppm) corresponding to the two
equivalent vinyl protons.
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o 13C NMR: Signals for the carbonyl carbons and the sp? hybridized carbons of the double
bond.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
Experimental Protocols:

Detailed experimental protocols are highly specific to the application. However, a general
protocol for a common reaction involving Maleic Anhydride, the Diels-Alder reaction, is outlined
below.

Generalized Protocol for a Diels-Alder Reaction:

» Reactant Preparation: Dissolve Maleic Anhydride (the dienophile) in an appropriate solvent
(e.g., toluene, 1,4-dioxane) in a round-bottom flask equipped with a magnetic stirrer and a
reflux condenser.

o Addition of Diene: Add the diene (e.g., furan, cyclopentadiene) to the solution. The molar
ratio is typically 1:1, although a slight excess of one reactant may be used.

o Reaction Conditions: Heat the reaction mixture to reflux. The reaction time can vary from a
few hours to overnight, depending on the reactivity of the diene.

e Monitoring: Monitor the progress of the reaction using a suitable technique such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up and Purification: Once the reaction is complete, cool the mixture to room
temperature. The product may precipitate out of the solution and can be collected by
filtration. If not, the solvent is removed under reduced pressure. The crude product can then
be purified by recrystallization or column chromatography.

o Characterization: Confirm the structure of the resulting adduct using spectroscopic methods
(IR, NMR, MS).

Reactivity and Applications

Maleic Anhydride is a versatile chemical intermediate due to its dual functionality.[1]
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Key Reactions:
e Hydrolysis: Reacts with water to form maleic acid.

o Diels-Alder Reactions: The electron-deficient double bond makes it an excellent dienophile in
Diels-Alder reactions, a powerful tool in organic synthesis for forming six-membered rings.

o Polymerization: It can undergo both homopolymerization and copolymerization. It is a key
monomer in the production of unsaturated polyester resins.[1]

o Grafting: Used to functionalize polymers like polyethylene and polylactic acid to enhance
their properties.

Logical Relationship of Reactivity:

Key applications stemming from Maleic Anhydride's reactivity.

Role in Drug Development and Biological Systems

While Maleic Anhydride itself is a highly reactive and irritant compound not used directly as a
therapeutic, its derivatives have been explored in drug development.[3] Copolymers of maleic
anhydride have been investigated for drug delivery applications. The anhydride functionality
allows for conjugation with drugs and targeting moieties.

Experimental Workflow for Evaluating Biological Activity of Derivatives:
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General workflow for synthesizing and testing Maleic Anhydride derivatives.

For instance, studies have synthesized derivatives of maleic anhydride and evaluated their
anti-inflammatory activity by measuring the inhibition of pro-inflammatory cytokines like TNF-a
and IL-6 in macrophage cell lines.[4]

Safety and Handling

Maleic Anhydride is a corrosive substance and a potent irritant to the skin, eyes, and
respiratory tract.[1] It is also a combustible solid.[2] Appropriate personal protective equipment
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(PPE), including gloves, safety goggles, and respiratory protection, should be used when
handling this chemical. It should be stored in a cool, dry, well-ventilated area away from water,
strong oxidizing agents, and strong bases.[1]

In conclusion, while the initially provided CAS number 14599-31-6 appears to be incorrect, the
closely related compound Maleic Anhydride (CAS 108-31-6) is a chemical of significant
industrial and research interest. Its rich chemistry, particularly in polymerization and Diels-Alder
reactions, makes it a valuable precursor for a wide range of materials and potential therapeutic
agents. Proper handling and awareness of its hazards are essential for its safe use in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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